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Compound of Interest

Compound Name: LEWATIT TP-214

CAS No.: 109945-55-3

Cat. No.: B1166751

Get Quote

LEWATIT® TP-214 is a specialized macroporous chelating ion exchange resin with thiourea

functional groups, primarily used for the selective removal of mercury and precious metals such

as gold, silver, and platinum group metals.[1] Due to its application in binding heavy and

precious metals, proper disposal is crucial to ensure environmental safety and compliance with

regulatory standards. The recommended disposal method for spent LEWATIT® TP-214 is

incineration, particularly when metal recovery is intended or when it is laden with hazardous

materials like mercury.[1] Regeneration of this resin is generally not feasible with standard

regenerant solutions.[1]

Key Operational and Disposal Information
The following table summarizes the key characteristics of LEWATIT® TP-214 relevant to its

handling and disposal.
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Property Description

Resin Type Macroporous chelating ion exchange resin

Functional Group Thiourea

Matrix Styrene-divinylbenzene copolymer

Primary Application Removal of mercury and precious metals

Regeneration Not typically possible with standard solutions[1]

Recommended Disposal Incineration[1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of used LEWATIT®

TP-214.

1. Preliminary Handling and Assessment:

Personal Protective Equipment (PPE): Before handling the resin, ensure appropriate PPE is

worn, including safety glasses, gloves, and a lab coat.

Resin Characterization: Determine the contaminants the resin has been exposed to. This is

critical as the nature of the adsorbed materials (e.g., mercury, precious metals) will dictate

the specific disposal pathway and any potential for recovery.

2. On-site Management and Storage:

Dewatering: If the resin is in a slurry, carefully decant the excess water.

Containment: Place the dewatered resin in a designated, clearly labeled, and sealed waste

container. The label should include "Waste Ion Exchange Resin," the name "LEWATIT® TP-

214," and a list of the metals it has been used to adsorb.

Storage: Store the container in a designated hazardous waste accumulation area, away from

incompatible materials.

3. Disposal Procedure:
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Contact a Licensed Waste Disposal Contractor: The disposal of industrial chemical waste is

regulated. It is imperative to engage a certified waste management company that specializes

in chemical and hazardous waste.

Provide Full Disclosure: Inform the waste disposal contractor of the resin's composition

(styrene-divinylbenzene copolymer with thiourea groups) and, crucially, all the metals and

other chemical species it has been in contact with.

Documentation: Obtain and retain all necessary documentation from the waste disposal

contractor, including waste transfer notes and certificates of destruction or recycling.

4. Special Considerations for Metal Recovery:

If the resin has been used to capture valuable precious metals, incineration at a specialized

facility that can recover these metals is the recommended approach.[1] This turns a waste

product into a valuable resource.

When used for mercury removal, incineration must be carried out in a facility equipped with

the necessary technology to handle and dispose of mercury in compliance with local and

national regulations.[1]

Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for LEWATIT® TP-214.
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On-Site Procedures

Off-Site Disposal

Start: Spent LEWATIT® TP-214

Wear Appropriate PPE

Characterize Adsorbed Metals
(e.g., Hg, Au, Ag, Pt)

Dewater the Resin

Place in Labeled, Sealed Container

Store in Designated Waste Area

Contact Licensed Waste
Disposal Contractor

Disclose Resin and
Contaminant Information

Arrange for Waste Transport

End: Proper Disposal

General Disposal

End: Metal Recovery
(via specialized incineration)

If Precious Metals or Hg

Click to download full resolution via product page

Caption: Disposal workflow for LEWATIT® TP-214 resin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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